Cas no 476480-34-9 (7-(4-fluorophenyl)methyl-1,3-dimethyl-8-propoxy-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(4-fluorophenyl)methyl-1,3-dimethyl-8-propoxy-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 476480-34-9
• MF: C₁₇H₁₉FN₄O₃
• MW: 346.356167078018
• CID: 3049610
• PubChem ID: 4320073
• Update Time: 2025-05-30

7-(4-fluorophenyl)methyl-1,3-dimethyl-8-propoxy-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-Fluorobenzyl)-1,3-dimethyl-8-propoxy-1H-purine-2,6(3H,7H)-dione
• 631-719-3
• 7-(4-fluorobenzyl)-1,3-dimethyl-8-propoxy-3,7-dihydro-1H-purine-2,6-dione
• CCG-290568
• 7-[(4-fluorophenyl)methyl]-1,3-dimethyl-8-propoxypurine-2,6-dione
• F1289-0095
• AKOS000580396
• 476480-34-9
• 7-[(4-fluorophenyl)methyl]-1,3-dimethyl-8-propoxy-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• STL343943
• 7-(4-fluorophenyl)methyl-1,3-dimethyl-8-propoxy-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C17H19FN4O3/c1-4-9-25-16-19-14-13(15(23)21(3)17(24)20(14)2)22(16)10-11-5-7-12(18)8-6-11/h5-8H,4,9-10H2,1-3H3
• InChI Key： YANIKOZKHOVMIU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(=NC2=C1C(N(C)C(N2C)=O)=O)OCCC

Computed Properties

• Exact Mass: 346.14411864Da
• Monoisotopic Mass: 346.14411864Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-(4-fluorophenyl)methyl-1,3-dimethyl-8-propoxy-2,3,6,7-tetrahydro-1H-purine-2,6-dione

7-(4-Fluorophenyl)methyl-1,3-dimethyl-8-propoxy-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

The compound 7-(4-fluorophenyl)methyl-1,3-dimethyl-8-propoxy-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 476480-34-9) is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound belongs to the purine dione class of heterocyclic compounds, which are known for their diverse biological activities and applications in drug development. The structure of this molecule is characterized by a purine ring system with multiple substituents, including a fluorophenyl group, methyl groups, and a propoxy group. These substituents contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of purine diones in various therapeutic areas. For instance, research has shown that these compounds can act as inhibitors of specific enzymes or receptors involved in disease pathways. The presence of the fluorophenyl group in this compound adds electronic and steric effects that enhance its binding affinity to target proteins. This makes it a promising candidate for the development of drugs targeting conditions such as cancer, inflammation, or neurodegenerative diseases.

The synthesis of 7-(4-fluorophenyl)methyl-1,3-dimethyl-8-propoxy-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves a series of carefully designed organic reactions. These include nucleophilic substitutions, condensations, and oxidations. The use of advanced synthetic techniques ensures high yield and purity of the final product. Researchers have also explored the stereochemistry of this compound to understand its spatial arrangement and how it influences biological activity.

In terms of biological activity, this compound has been tested in vitro and in vivo models to assess its efficacy and safety. Preclinical studies have demonstrated that it exhibits potent inhibitory effects on certain kinases and proteases. These findings suggest that it could be developed into a therapeutic agent with high specificity and minimal side effects. Furthermore, computational modeling has been employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

The application of 7-(4-fluorophenyl)methyl-1,3-dimethyl-8-propoxy-2,3,6,7-tetrahydro-1H-purine-2,6-dione extends beyond pharmacology. Its structural features make it a valuable tool in chemical synthesis and material science. For example, it can serve as an intermediate in the construction of more complex molecules or as a building block for advanced materials with tailored properties.

Looking ahead, ongoing research aims to optimize the synthesis of this compound further while exploring its potential in emerging fields such as personalized medicine and nanotechnology. Collaborative efforts between chemists and biologists are expected to unlock new insights into its mechanism of action and therapeutic applications.

In conclusion,7-(4-fluorophenyl)methyl-1